Cas no 2457-72-9 (1H-Indole-1-propanoicacid, b-methyl-)

• Product Name: 1H-Indole-1-propanoicacid, b-methyl-
• CAS No: 2457-72-9
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 274883
• PubChem ID: 102823
• Update Time: 2025-04-19

1H-Indole-1-propanoicacid, b-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-propanoicacid, b-methyl-
• 3-indol-1-ylbutanoic acid
• 3-(1H-indol-1-yl)butanoic acid
• beta-Methyl-1H-indole-1-propionic acid
• DTXSID10947437
• 2457-72-9
• EINECS 219-538-4
• NS00046741

• Inchi： 1S/C12H13NO2/c1-9(8-12(14)15)13-7-6-10-4-2-3-5-11(10)13/h2-7,9H,8H2,1H3,(H,14,15)
• InChI Key： CRBDMBOXRGTJDX-UHFFFAOYSA-N
• SMILES： OC(CC(C)N1C=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 203.094629
• Monoisotopic Mass: 203.094629
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 42.2

Experimental Properties

• Density: 1.17
• Boiling Point: 388.3°Cat760mmHg
• Flash Point: 188.6°C
• Refractive Index: 1.587